Cas no 89030-16-0 (1-Azabicyclo[1.1.0]butane, 2,2,3-triphenyl-)

• Product name: 1-Azabicyclo[1.1.0]butane, 2,2,3-triphenyl-
• CAS No: 89030-16-0
• MF: C₂₁H₁₇N
• MW: 283.366385221481
• CID: 615208
• PubChem ID: 13177320

1-Azabicyclo[1.1.0]butane, 2,2,3-triphenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[1.1.0]butane, 2,2,3-triphenyl-
• 2,2,3-triphenyl-1-azabicyclo[1.1.0]butane
• DTXSID90524886
• AKOS015906905
• 2,2,3-triphenyl-1-azabicyclo[1.1.0]butan
• 89030-16-0

• Inchi： InChI=1S/C21H17N/c1-4-10-17(11-5-1)20-16-22(20)21(20,18-12-6-2-7-13-18)19-14-8-3-9-15-19/h1-15H,16H2
• InChI Key： BCEBYUTVMDHYCJ-UHFFFAOYSA-N
• SMILES： C1C2(N1C2(C3=CC=CC=C3)C4=CC=CC=C4)C5=CC=CC=C5

Computed Properties

• Exact Mass: 283.136099547g/mol
• Monoisotopic Mass: 283.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 3Ų